Cas no 500142-81-4 (Pyrimidine,4-ethyl-2-methyl-6-[3-[3-(4-methyl-1-piperidinyl)-1-propynyl]phenyl]-)

• Product Name: Pyrimidine,4-ethyl-2-methyl-6-[3-[3-(4-methyl-1-piperidinyl)-1-propynyl]phenyl]-
• CAS No: 500142-81-4
• MF: C₂₂H₂₇N₃
• MW: 333.469885110855
• CID: 1543761
• Update Time: 2024-08-23

Pyrimidine,4-ethyl-2-methyl-6-[3-[3-(4-methyl-1-piperidinyl)-1-propynyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-ethyl-2-methyl-6-[3-[3-(4-methyl-1-piperidinyl)-1-propynyl]phenyl]-
• Pyrimidine, 4-ethyl-2-methyl-6-[3-[3-(4-methyl-1-piperidinyl)-1-propyn-1-yl]phenyl]-

• Inchi： 1S/C22H27N3/c1-4-21-16-22(24-18(3)23-21)20-9-5-7-19(15-20)8-6-12-25-13-10-17(2)11-14-25/h5,7,9,15-17H,4,10-14H2,1-3H3
• InChI Key： LWFILVKJZTXQQM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=CC(C#CCN3CCC(C)CC3)=C2)=CC(CC)=N1

Computed Properties

• Exact Mass: 333.22071

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 479.4±45.0 °C(Predicted)
• PSA: 29.02
• pka: 7.71±0.10(Predicted)